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This guide provides a comprehensive examination of the Lewis structure of barium hydride

(BaH₂), detailing its formation, the nature of its chemical bonds, and the fundamental principles

governing its structure. This document is intended for researchers, scientists, and professionals

in drug development who require a thorough understanding of the chemical properties of

alkaline earth metal hydrides.

Introduction to Barium Hydride
Barium hydride is an inorganic compound with the chemical formula BaH₂.[1][2][3][4][5] It is

classified as a saline or ionic hydride, consisting of a barium cation (Ba²⁺) and two hydride

anions (H⁻).[1] This compound presents as a gray crystalline solid and is highly reactive,

particularly with water and oxygen.[1][2] The significant difference in electronegativity between

barium and hydrogen dictates the ionic nature of their bond.

Determination of Valence Electrons
The formation of any chemical bond is governed by the valence electrons of the constituent

atoms.

Barium (Ba): As an alkaline earth metal in Group 2 of the periodic table, barium has two

valence electrons in its outermost shell.[6][7][8][9][10] Its ground state electron configuration

is [Xe] 6s².[11] To achieve a stable noble gas configuration, barium readily loses these two

electrons.[6][9]
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Hydrogen (H): Located in Group 1, a neutral hydrogen atom possesses one valence

electron.[12][13][14][15][16] To achieve the stable electron configuration of helium, hydrogen

can either lose, share, or gain an electron. In the case of barium hydride, it gains an electron.

[12][14]

The total number of valence electrons for one molecule of BaH₂ is calculated as follows:

(1 Ba atom × 2 valence e⁻) + (2 H atoms × 1 valence e⁻) = 4 valence electrons.

Electronegativity and Bond Character
The nature of the chemical bond between barium and hydrogen can be predicted by comparing

their electronegativity values on the Pauling scale.

Barium (Ba): 0.89[17][18][19][20]

Hydrogen (H): 2.20[21][22]

The difference in electronegativity (ΔEN) is:

ΔEN = 2.20 - 0.89 = 1.31

A significant electronegativity difference (typically > 1.7 suggests ionic, but the context of a

metal and non-metal is key) indicates that the bond is predominantly ionic. The less

electronegative atom (barium) will transfer its valence electrons to the more electronegative

atom (hydrogen).

Formation of the Ionic Bond and Lewis Structure
Given the large electronegativity difference, the formation of barium hydride involves the

complete transfer of electrons from the barium atom to the two hydrogen atoms.

The barium atom donates its two valence electrons, one to each of the two hydrogen atoms.

By losing two electrons, the barium atom becomes a positively charged ion (cation) with a

charge of +2 (Ba²⁺), achieving the stable electron configuration of the noble gas Xenon.
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Each hydrogen atom accepts one electron, becoming a negatively charged ion (anion) with a

charge of -1 (H⁻). This gives each hydride ion the stable electron configuration of the noble

gas Helium.

The resulting oppositely charged ions, Ba²⁺ and two H⁻, are held together by strong

electrostatic forces of attraction, forming an ionic bond.

The Lewis structure represents this ionic arrangement, showing the resulting ions with their

respective charges and valence electron configurations.

Data Presentation
The pertinent quantitative data for understanding the Lewis structure of BaH₂ is summarized

below.

Atom Group
Valence
Electrons

Electronegativi
ty (Pauling
Scale)

Ion Formed

Barium (Ba) 2 2 0.89 Ba²⁺

Hydrogen (H) 1 1 2.20 H⁻

Experimental Protocols: Structural Elucidation
The theoretical Lewis structure of ionic compounds like barium hydride is experimentally

verified using techniques such as X-ray Diffraction (XRD).

Methodology for X-ray Diffraction Analysis:

Crystal Preparation: A single, high-quality crystal of barium hydride is isolated and mounted

on a goniometer head. Due to its reactivity, this process must be conducted under an inert

atmosphere (e.g., argon or nitrogen).[1]

Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is

rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice. A

detector records the positions and intensities of the diffracted beams.
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Structure Solution and Refinement: The diffraction pattern is analyzed to determine the unit

cell dimensions and the arrangement of atoms within the crystal. The electron density map is

calculated from the diffraction data, which reveals the positions of the barium and hydride

ions. This data confirms the orthorhombic crystal structure of BaH₂ and the ionic nature of

the bonding.[1]
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Caption: Workflow of electron transfer from barium to hydrogen atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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